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This guide provides a comprehensive comparison of the antimicrobial activity of TS 155-2 (also
known as JBIR-100), a bafilomycin analogue, with other V-ATPase inhibitors. The data
presented is compiled from publicly available research to offer an objective overview of its
performance, supported by detailed experimental protocols and mechanistic diagrams.

Executive Summary

TS 155-2 is an antibiotic isolated from Streptomyces sp. that has demonstrated notable
antimicrobial activity, particularly against Gram-positive bacteria.[1][2][3] Its mechanism of
action involves the inhibition of vacuolar-type H+-ATPase (V-ATPase), a proton pump essential
for pH homeostasis in various organisms.[1][2] This guide cross-validates its antimicrobial
spectrum and potency by comparing its Minimum Inhibitory Concentration (MIC) values with
those of other well-known V-ATPase inhibitors, Bafilomycin A1 and Concanamycin A. The
findings indicate that TS 155-2 exhibits a comparable and, in some instances, more potent

activity against susceptible strains.

Comparative Antimicrobial Activity
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The antimicrobial efficacy of TS 155-2 and its analogues was evaluated using the broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC) in uM. The
results are summarized in the tables below.

ble 1: Antimicrobial S { TS 155-2 (JBIR-100)

Microorganism Type MIC (pM)
Bacillus subtilis Gram-positive bacterium 8
Bacillus sp. Al Hakam Gram-positive bacterium 4
Staphylococcus aureus - )

Gram-positive bacterium 4
USA300
Vancomycin-resistant N )

Gram-positive bacterium 16
Enterococcus
Mycobacterium smegmatis Acid-fast bacterium >64
Escherichia coli Gram-negative bacterium >64
Pseudomonas aeruginosa Gram-negative bacterium >64
Debaryomyces hansenii Fungus 16
Candida albicans Fungus >64
Saccharomyces cerevisiae Fungus >64

Data sourced from Molloy, E. M., et al. (2016).

Table 2: Comparative Antimicrobial Activity of V-ATPase
Inhibitors
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. . Bafilomycin Al Concanamycin A
Microorganism TS 155-2 (M)
(uM) (ng/mL)

Bacillus subtilis 8 - 0.625
Gram-positive )

) 4-16 Active
bacteria
Gram-negative ] ]

] >64 Inactive Inactive
bacteria
Fungi/Yeast 16 - >64 Active <0.39-25

Note: Direct comparison is challenging due to variations in tested strains and reporting units.
Bafilomycin Al is reported to have activity against Gram-positive bacteria and fungi.
Concanamycin A shows potent antifungal activity. A dash (-) indicates that specific data for that
organism was not found in the reviewed literature.

Experimental Protocols

The following is a detailed methodology for the determination of Minimum Inhibitory
Concentration (MIC) using the broth microdilution method, based on guidelines from the
Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Assay Protocol

e Preparation of Antimicrobial Stock Solutions:

o Dissolve TS 155-2 and comparator compounds in a suitable solvent (e.g., DMSO) to
create a high-concentration stock solution.

o Perform serial two-fold dilutions of the stock solution in the appropriate broth medium
(e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

e Inoculum Preparation:

o Culture the test microorganisms on appropriate agar plates overnight.
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o Suspend several colonies in sterile saline or broth to match the turbidity of a 0.5
McFarland standard (approximately 1-2 x 108 CFU/mL for bacteria).

o Dilute the standardized inoculum in the test broth to achieve a final concentration of
approximately 5 x 10"5 CFU/mL in the test wells.

¢ |noculation and Incubation:

o Add the diluted inoculum to each well of the microtiter plate containing the serially diluted
antimicrobial agents.

o Include a growth control well (inoculum without antimicrobial) and a sterility control well
(broth only).

o Incubate the plates at 35-37°C for 16-20 hours for bacteria and at a suitable temperature
and duration for fungi (e.g., 24-48 hours).

o Determination of MIC:

o The MIC is defined as the lowest concentration of the antimicrobial agent that completely
inhibits the visible growth of the microorganism.

o Growth can be assessed visually or by using a microplate reader to measure optical
density.

Mechanism of Action: V-ATPase Inhibition

TS 155-2 exerts its antimicrobial effect by inhibiting the V-ATPase proton pump. This pump is
crucial for maintaining the acidic environment of intracellular compartments like vacuoles and
lysosomes, which is essential for various cellular processes.
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Figure 1: Mechanism of V-ATPase inhibition by TS 155-2.

The diagram above illustrates how the V1 domain of the V-ATPase hydrolyzes ATP, providing
the energy for the VO domain to pump protons (H+) across the membrane. TS 155-2
specifically targets and inhibits the VO subunit, thereby disrupting this process.

Experimental Workflow

The cross-validation of TS 155-2's antimicrobial activity follows a systematic workflow, from
compound preparation to data analysis.

Figure 2: Experimental workflow for antimicrobial susceptibility testing.

This workflow ensures a standardized and reproducible assessment of the antimicrobial
properties of the tested compounds, allowing for a reliable comparison of their activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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